N-cyclohexyl-4-(methylsulfonyl)-1-piperazinecarboxamide

• IUPAC Name: N-cyclohexyl-4-methylsulfonylpiperazine-1-carboxamide
• InChI: InChI=1S/C12H23N3O3S/c1-19(17,18)15-9-7-14(8-10-15)12(16)13-11-5-3-2-4-6-11/h11H,2-10H2,1H3,(H,13,16)
• InChI Key: UBQPORWTEYFJDQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C(=O)NC2CCCCC2
• Molecular Formula: C12H23N3O3S
• Molecular Weight: 289.40 g/mol

Description

N-cyclohexyl-4-(methylsulfonyl)-1-piperazinecarboxamide, also known as CSP-1103, is a novel chemical compound that has gained significant attention in the scientific community for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of N-cyclohexyl-4-(methylsulfonyl)-1-piperazinecarboxamide is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor and as an antagonist at the 5-HT2A receptor. These receptors are involved in the regulation of mood, anxiety, and cognition.
Biochemical and Physiological Effects
N-cyclohexyl-4-(methylsulfonyl)-1-piperazinecarboxamide has been shown to have several biochemical and physiological effects. It has been shown to increase serotonin and dopamine levels in the brain, which are neurotransmitters involved in the regulation of mood and behavior. N-cyclohexyl-4-(methylsulfonyl)-1-piperazinecarboxamide has also been shown to modulate the activity of the HPA axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-4-(methylsulfonyl)-1-piperazinecarboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity and good bioavailability. However, one limitation of N-cyclohexyl-4-(methylsulfonyl)-1-piperazinecarboxamide is its relatively low affinity for the 5-HT1A receptor, which may limit its therapeutic potential.

Future Directions

There are several future directions for the study of N-cyclohexyl-4-(methylsulfonyl)-1-piperazinecarboxamide. One potential direction is to investigate its potential use in the treatment of anxiety and depression. Another potential direction is to study its effects on learning and memory, as it has been shown to enhance cognitive function in animal models. Additionally, further studies are needed to determine the optimal dosage and administration of N-cyclohexyl-4-(methylsulfonyl)-1-piperazinecarboxamide for therapeutic use.

Scientific Research Applications

N-cyclohexyl-4-(methylsulfonyl)-1-piperazinecarboxamide has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in preclinical studies. N-cyclohexyl-4-(methylsulfonyl)-1-piperazinecarboxamide has also been studied for its potential use in the treatment of addiction, as it has been shown to reduce drug-seeking behavior in animal models.